N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide

• IUPAC Name: N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C16H27N5O/c1-4-5-6-7-13(2)17-16(22)21-10-8-20(9-11-21)15-12-14(3)18-19-15/h4,12-13H,1,5-11H2,2-3H3,(H,17,22)(H,18,19)
• InChI Key: NMXVIGYWHOKGDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1)N2CCN(CC2)C(=O)NC(C)CCCC=C
• Molecular Formula: C16H27N5O
• Molecular Weight: 305.42 g/mol

Description

N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide, also known as Compound A, is a novel small molecule that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, including its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A is not fully understood, but it is believed to act by modulating specific signaling pathways involved in disease states. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cancer cell proliferation and inflammation. N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has also been shown to activate specific receptors in the brain, which may be involved in its potential use as a therapeutic agent for neurological disorders.
Biochemical and Physiological Effects
N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has also been shown to have neuroprotective effects in animal models of neurological disorders. Additionally, it has been shown to have minimal toxicity and side effects, making it a promising candidate for further study.

Advantages and Limitations for Lab Experiments

N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has several advantages for use in lab experiments. It is easily synthesized and purified, making it readily available for use in scientific research. Additionally, it has been shown to have minimal toxicity and side effects, making it a safe and effective tool for studying specific proteins and pathways in disease states. However, one limitation of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A is its relatively low potency compared to other small molecules, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A. One area of interest is its potential use as a therapeutic agent for cancer, inflammation, and neurological disorders. Further studies are needed to determine the optimal dosage and administration of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A for these applications. Additionally, further research is needed to fully understand the mechanism of action of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A and its potential use as a tool for studying specific proteins and pathways in disease states. Finally, further optimization of the synthesis method of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A may lead to the development of more potent analogs with improved efficacy.

Synthesis Methods

The synthesis of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A involves a multi-step process that includes the reaction of hept-6-en-2-ol with piperazine, followed by the reaction of the resulting compound with 5-methyl-1H-pyrazole-3-carboxylic acid. The final product is obtained by the addition of N,N'-carbonyldiimidazole and 1-methylpyrrolidine. The synthesis of N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has been optimized to achieve high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has been extensively studied for its potential applications in scientific research. It has shown promising results in various studies, including its potential use as a therapeutic agent for the treatment of cancer, inflammation, and neurological disorders. N-hept-6-en-2-yl-4-(5-methyl-1H-pyrazol-3-yl)piperazine-1-carboxamide A has also been studied for its potential use as a tool for studying the role of specific proteins and pathways in disease states.